Cas no 2144592-65-2 (5-(2,2-Difluorocyclopropyl)-3-methylpentan-2-ol)

• Product Name: 5-(2,2-Difluorocyclopropyl)-3-methylpentan-2-ol
• CAS No: 2144592-65-2
• MF: C₉H₁₆F₂O
• MW: 178.219550132751
• CID: 5565566
• PubChem ID: 165597185
• Update Time: 2025-07-02

5-(2,2-Difluorocyclopropyl)-3-methylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1625748
• 5-(2,2-difluorocyclopropyl)-3-methylpentan-2-ol
• 2144592-65-2
• 5-(2,2-Difluorocyclopropyl)-3-methylpentan-2-ol

• Inchi： 1S/C9H16F2O/c1-6(7(2)12)3-4-8-5-9(8,10)11/h6-8,12H,3-5H2,1-2H3
• InChI Key： DGGFRMYEAAYSPE-UHFFFAOYSA-N
• SMILES： FC1(CC1CCC(C)C(C)O)F

Computed Properties

• Exact Mass: 178.11692145g/mol
• Monoisotopic Mass: 178.11692145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 5-(2,2-Difluorocyclopropyl)-3-methylpentan-2-ol

Recent Advances in the Study of 5-(2,2-Difluorocyclopropyl)-3-methylpentan-2-ol (CAS: 2144592-65-2): A Promising Compound in Chemical Biology and Pharmaceutical Research

The compound 5-(2,2-Difluorocyclopropyl)-3-methylpentan-2-ol (CAS: 2144592-65-2) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This fluorinated cyclopropane derivative exhibits unique structural features that make it a valuable scaffold for drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and its role in modulating various biological targets.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a building block for novel antiviral agents. Researchers successfully incorporated the 5-(2,2-Difluorocyclopropyl)-3-methylpentan-2-ol moiety into protease inhibitor candidates, showing enhanced metabolic stability compared to non-fluorinated analogs. The presence of the difluorocyclopropyl group was found to significantly improve membrane permeability while maintaining target affinity, addressing a common challenge in drug development.

In the field of CNS drug discovery, recent preclinical investigations have explored the compound's potential as a modulator of neurotransmitter systems. The unique electronic properties imparted by the difluorocyclopropyl group appear to influence receptor binding kinetics in ways that differ from traditional hydrocarbon analogs. This has led to the development of several experimental compounds showing promise for neurological disorders, with improved blood-brain barrier penetration and reduced off-target effects.

The synthetic accessibility of 5-(2,2-Difluorocyclopropyl)-3-methylpentan-2-ol has been significantly improved through recent methodological advances. A 2024 publication in Organic Letters described an efficient asymmetric synthesis route that achieves >90% ee and 85% overall yield. This development is particularly important as it enables the production of enantiomerically pure material for biological evaluation, addressing previous challenges in stereocontrol during cyclopropanation.

From a safety and ADME perspective, recent pharmacokinetic studies in animal models have shown favorable profiles for derivatives containing this scaffold. The fluorination pattern appears to confer metabolic stability without the liabilities often associated with heavily fluorinated compounds. Researchers have noted that the cyclopropyl ring remains intact under physiological conditions, while the alcohol functionality serves as a convenient handle for further derivatization.

Looking forward, several pharmaceutical companies have included 5-(2,2-Difluorocyclopropyl)-3-methylpentan-2-ol derivatives in their discovery pipelines. The compound's versatility as a building block for diverse therapeutic areas, combined with its favorable physicochemical properties, positions it as an important tool in modern medicinal chemistry. Ongoing research is exploring its application in targeted protein degradation, covalent inhibitor design, and as a component of PROTAC molecules.

In conclusion, 5-(2,2-Difluorocyclopropyl)-3-methylpentan-2-ol represents an increasingly important structural motif in pharmaceutical research. Its unique combination of synthetic accessibility, structural novelty, and favorable biological properties make it a valuable addition to the medicinal chemist's toolbox. As research continues, we anticipate seeing more drug candidates incorporating this scaffold advancing through preclinical and clinical development.